Cas no 1806252-65-2 (Methyl 2-(bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1806252-65-2
• MF: C₉H₆BrF₃INO₃
• MW: 439.952524662018
• CID: 4837122
• Update Time: 2025-05-23

Methyl 2-(bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H6BrF3INO3/c1-17-8(16)4-2-6(18-9(11,12)13)7(14)5(3-10)15-4/h2H,3H2,1H3
• InChI Key： ZUEOKYSOYQTXLY-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=O)OC)N=C1CBr)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate

Comprehensive Overview of Methyl 2-(bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806252-65-2)

Methyl 2-(bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806252-65-2) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique bromomethyl, iodo, and trifluoromethoxy functional groups, serves as a critical intermediate in the synthesis of complex molecules. Its structural features make it particularly valuable for cross-coupling reactions, which are pivotal in modern drug discovery and material science.

The growing interest in Methyl 2-(bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate is closely tied to the rising demand for fluorinated compounds and halogenated heterocycles. These classes of compounds are widely explored for their enhanced bioavailability, metabolic stability, and binding affinity in drug development. Researchers frequently search for terms like "synthesis of trifluoromethoxy pyridines" or "applications of iodinated pyridine derivatives", reflecting the compound's relevance in cutting-edge scientific inquiries.

From a synthetic perspective, the presence of both bromomethyl and iodo substituents in this molecule offers versatile reactivity. The bromomethyl group facilitates nucleophilic substitutions, while the iodo group is highly amenable to palladium-catalyzed cross-coupling reactions, such as Suzuki or Sonogashira couplings. These properties align with the current trend of C-H functionalization and late-stage diversification strategies, which are hot topics in organic chemistry forums and publications.

Another notable aspect of Methyl 2-(bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate is its potential role in the development of bioactive molecules. The trifluoromethoxy group, in particular, is known to improve lipophilicity and membrane permeability—key factors in the design of central nervous system (CNS) drugs. This aligns with frequent search queries like "trifluoromethoxy in drug design" or "pyridine-based CNS agents", highlighting the compound's intersection with high-impact research areas.

In agrochemical applications, derivatives of this compound may contribute to the development of novel pesticides or herbicides. The halogenated pyridine core is a common motif in crop protection agents, and the trifluoromethoxy moiety often enhances environmental stability. Such applications resonate with industry trends toward sustainable agriculture and green chemistry, which dominate contemporary discussions in chemical innovation.

Handling and storage of Methyl 2-(bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate require standard laboratory precautions due to its reactive functional groups. While not classified as hazardous under common regulations, its bromomethyl and iodo groups necessitate careful handling to avoid unintended reactions. This practical consideration is often addressed in search queries like "safe handling of halogenated pyridines" or "stability of iodinated esters".

The commercial availability of Methyl 2-(bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806252-65-2) is limited to specialized chemical suppliers, reflecting its niche application scope. However, its unique structure ensures steady demand from academic and industrial researchers focused on medicinal chemistry, catalysis, and material science. For those exploring related compounds, search terms like "multifunctional pyridine building blocks" or "trifluoromethoxy heterocycle suppliers" may yield valuable resources.

In summary, Methyl 2-(bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate represents a compelling case study in the convergence of structural complexity and functional utility. Its design caters to the evolving needs of synthetic chemists and pharmacologists, making it a subject of ongoing investigation. As research into fluorinated and halogenated compounds expands, this compound is poised to remain a topic of interest in both literature and laboratory practice.